Cas no 947160-03-4 (26R-Actein)
26R-Actein structure
Product Name:26R-Actein
CAS No:947160-03-4
MF:C37H56O11
MW:676.833952903748
CID:6644171
PubChem ID:91826881
Update Time:2024-03-02
26R-Actein Chemical and Physical Properties
Names and Identifiers
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- Q27287244
- 947160-03-4
- 26R-Actein
- 26R-Actein (constituent of Black cohosh) [DSC]
- 26(R)-Actein
- beta-D-Xylopyranoside, (3beta,12beta,16beta,23R,24R,25S,26R)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl
- .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,23R,24R,25S,26R)-12-(ACETYLOXY)-16,23:23,26:24,25-TRIEPOXY-26-HYDROXY-9,19-CYCLOLANOSTAN-3-YL
- QG6340JS5Z
- UNII-QG6340JS5Z
-
- Inchi: 1S/C37H56O11/c1-17-12-37(29-34(7,47-29)30(42)48-37)46-20-13-32(5)22-9-8-21-31(3,4)23(45-28-27(41)26(40)19(39)15-43-28)10-11-35(21)16-36(22,35)14-24(44-18(2)38)33(32,6)25(17)20/h17,19-30,39-42H,8-16H2,1-7H3/t17-,19-,20+,21+,22+,23+,24-,25+,26+,27-,28+,29-,30-,32+,33-,34+,35-,36+,37-/m1/s1
- InChI Key: NEWMWGLPJQHSSQ-RXCADDNGSA-N
- SMILES: O(C(C)=O)[C@@H]1C[C@]23[C@@H](CC[C@H]4C(C)(C)[C@H](CC[C@]24C3)O[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)[C@]2(C)C[C@H]3[C@H]([C@H](C)C[C@@]4([C@H]5[C@@](C)([C@H](O)O4)O5)O3)[C@]21C
Computed Properties
- Exact Mass: 676.38226260g/mol
- Monoisotopic Mass: 676.38226260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 48
- Rotatable Bond Count: 4
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 157Ų
26R-Actein Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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